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Compound of Interest

Compound Name: 4-Hydroxypyrimidine-5-carbonitrile

Cat. No.: B114317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 4-Hydroxypyrimidine-5-carbonitrile. The following guidance is

based on established safety data for compounds with similar hazard classifications.

Chemical Safety Summary

4-Hydroxypyrimidine-5-carbonitrile is a chemical compound that requires careful handling

due to its potential health hazards. According to the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals, it is classified as harmful if swallowed and causes

serious eye damage.[1] It is designated as a corrosive and irritant substance.[1] Adherence to

strict safety protocols is mandatory to ensure the well-being of all laboratory personnel.
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 4-Hydroxypyrimidine-5-carbonitrile is crucial to minimize

exposure and ensure a safe laboratory environment.

1. Engineering Controls:

Always handle 4-Hydroxypyrimidine-5-carbonitrile in a well-ventilated area.

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.[2]

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory to protect against splashes and fine

particles. A face shield should be worn in addition to goggles when there is a significant risk

of splashing.

Hand Protection: Wear nitrile gloves that are chemical-resistant. Inspect gloves for any signs

of degradation or punctures before use. Change gloves immediately if they become

contaminated.

Body Protection: A standard laboratory coat must be worn to protect clothing and skin.

Respiratory Protection: In situations where handling the compound outside of a fume hood is

unavoidable and there is a risk of inhaling dust, a NIOSH-approved respirator with a

particulate filter is necessary.

3. Handling and Storage:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.
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Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Store 4-Hydroxypyrimidine-5-carbonitrile in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

Emergency and First Aid Protocols
Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids to ensure complete irrigation.[3][4]

Seek immediate medical attention from an ophthalmologist.

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water. If skin irritation occurs, seek medical attention.

Ingestion: If the compound is swallowed, rinse the mouth with water. Do not induce vomiting.

Call a poison control center or seek immediate medical attention.[5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

Disposal Plan
Proper disposal of 4-Hydroxypyrimidine-5-carbonitrile and its contaminated waste is

essential to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused or contaminated solid 4-Hydroxypyrimidine-5-carbonitrile in a

dedicated, clearly labeled, and sealed hazardous waste container.

Contaminated Materials: All materials that have come into contact with the compound, such

as gloves, pipette tips, and weighing paper, must be considered hazardous waste. These

should be collected in a separate, clearly labeled hazardous waste container.
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2. Storage of Waste:

Store hazardous waste containers in a designated, well-ventilated, and secure area.

Ensure containers are kept closed and are not leaking.

3. Final Disposal:

The disposal of chemical waste must be handled by a licensed chemical waste disposal

company.

Do not dispose of 4-Hydroxypyrimidine-5-carbonitrile down the drain or in the regular

trash.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.
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Caption: Workflow for the safe handling of 4-Hydroxypyrimidine-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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